Cas no 63834-70-8 (3-(4-chlorophenoxy)-2-methylpropane-1,2-diol)

• Product Name: 3-(4-chlorophenoxy)-2-methylpropane-1,2-diol
• CAS No: 63834-70-8
• MF: C₁₀H₁₃ClO₃
• MW: 216.661422491074
• CID: 1660021
• PubChem ID: 113937
• Update Time: 2025-04-21

3-(4-chlorophenoxy)-2-methylpropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenoxy)-2-methylpropane-1,2-diol
• 1,2-propanediol, 3-(4-chlorophenoxy)-2-methyl-
• 3-(4-Chlorophenoxy)-2-methyl-1,2-propanediol
• 3-(p-Chlorophenoxy)-2-methyl-1,2-propanediol
• 1,2-Propanediol, 3-(p-chlorophenoxy)-2-methyl-
• SCHEMBL14052978
• DB-122392
• BRN 3251691
• 4-06-00-00832 (Beilstein Handbook Reference)
• 63834-70-8
• RJMZBTNNGWVNEW-UHFFFAOYSA-N
• DTXSID70980466

• Inchi： 1S/C10H13ClO3/c1-10(13,6-12)7-14-9-4-2-8(11)3-5-9/h2-5,12-13H,6-7H2,1H3
• InChI Key： RJMZBTNNGWVNEW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(C)(CO)O

Computed Properties

• Exact Mass: 216.05539
• Monoisotopic Mass: 216.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69